Cas no 1936231-83-2 (3-(2-bromo-6-fluorophenyl)-2-oxopropanoic acid)
3-(2-bromo-6-fluorophenyl)-2-oxopropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-bromo-6-fluorophenyl)-2-oxopropanoic acid
- SY339923
- EN300-1916567
- 1936231-83-2
-
- Inchi: 1S/C9H6BrFO3/c10-6-2-1-3-7(11)5(6)4-8(12)9(13)14/h1-3H,4H2,(H,13,14)
- InChI Key: TWUZQDGSUHEKGQ-UHFFFAOYSA-N
- SMILES: BrC1C=CC=C(C=1CC(C(=O)O)=O)F
Computed Properties
- Exact Mass: 259.94843g/mol
- Monoisotopic Mass: 259.94843g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 54.4Ų
3-(2-bromo-6-fluorophenyl)-2-oxopropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1916567-0.05g |
3-(2-bromo-6-fluorophenyl)-2-oxopropanoic acid |
1936231-83-2 | 0.05g |
$468.0 | 2023-09-17 | ||
| Enamine | EN300-1916567-0.1g |
3-(2-bromo-6-fluorophenyl)-2-oxopropanoic acid |
1936231-83-2 | 0.1g |
$490.0 | 2023-09-17 | ||
| Enamine | EN300-1916567-0.25g |
3-(2-bromo-6-fluorophenyl)-2-oxopropanoic acid |
1936231-83-2 | 0.25g |
$513.0 | 2023-09-17 | ||
| Enamine | EN300-1916567-0.5g |
3-(2-bromo-6-fluorophenyl)-2-oxopropanoic acid |
1936231-83-2 | 0.5g |
$535.0 | 2023-09-17 | ||
| Enamine | EN300-1916567-1.0g |
3-(2-bromo-6-fluorophenyl)-2-oxopropanoic acid |
1936231-83-2 | 1g |
$871.0 | 2023-05-25 | ||
| Enamine | EN300-1916567-2.5g |
3-(2-bromo-6-fluorophenyl)-2-oxopropanoic acid |
1936231-83-2 | 2.5g |
$1089.0 | 2023-09-17 | ||
| Enamine | EN300-1916567-5.0g |
3-(2-bromo-6-fluorophenyl)-2-oxopropanoic acid |
1936231-83-2 | 5g |
$2525.0 | 2023-05-25 | ||
| Enamine | EN300-1916567-10.0g |
3-(2-bromo-6-fluorophenyl)-2-oxopropanoic acid |
1936231-83-2 | 10g |
$3746.0 | 2023-05-25 | ||
| Enamine | EN300-1916567-1g |
3-(2-bromo-6-fluorophenyl)-2-oxopropanoic acid |
1936231-83-2 | 1g |
$557.0 | 2023-09-17 | ||
| Enamine | EN300-1916567-5g |
3-(2-bromo-6-fluorophenyl)-2-oxopropanoic acid |
1936231-83-2 | 5g |
$1614.0 | 2023-09-17 |
3-(2-bromo-6-fluorophenyl)-2-oxopropanoic acid Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
Additional information on 3-(2-bromo-6-fluorophenyl)-2-oxopropanoic acid
Research Brief on 3-(2-bromo-6-fluorophenyl)-2-oxopropanoic acid (CAS: 1936231-83-2): Recent Advances and Applications
3-(2-bromo-6-fluorophenyl)-2-oxopropanoic acid (CAS: 1936231-83-2) is a fluorinated aromatic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile intermediate in drug discovery. Recent studies have explored its utility in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and targeted therapeutics. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic applications, mechanistic insights, and therapeutic potential.
One of the key areas of interest is the role of 3-(2-bromo-6-fluorophenyl)-2-oxopropanoic acid in the synthesis of small-molecule inhibitors targeting kinases and other enzymes involved in disease pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use as a precursor in the development of selective bromodomain inhibitors, which are promising candidates for cancer therapy. The compound's unique structural features, including the bromo-fluoro substitution pattern, contribute to its ability to modulate protein-protein interactions and enzyme activity.
In addition to its synthetic applications, recent research has investigated the physicochemical properties and stability of 3-(2-bromo-6-fluorophenyl)-2-oxopropanoic acid. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to characterize its behavior under various conditions. These studies have provided valuable insights into its reactivity and potential for further functionalization, which is critical for optimizing its use in drug design.
Another notable development is the exploration of this compound's role in prodrug strategies. A 2024 preprint study on bioRxiv reported its incorporation into prodrug systems designed to enhance the bioavailability of poorly soluble therapeutics. The study highlighted the compound's ability to serve as a metabolically labile linker, enabling controlled release of active drug molecules in vivo. This approach could address challenges related to drug delivery and pharmacokinetics in the treatment of chronic diseases.
Despite these promising advancements, challenges remain in the large-scale synthesis and purification of 3-(2-bromo-6-fluorophenyl)-2-oxopropanoic acid. Recent efforts have focused on optimizing reaction conditions to improve yield and reduce byproducts. For instance, a 2023 patent application disclosed a novel catalytic method for its synthesis, which offers higher efficiency and lower environmental impact compared to traditional routes.
In conclusion, 3-(2-bromo-6-fluorophenyl)-2-oxopropanoic acid (CAS: 1936231-83-2) continues to be a compound of significant interest in chemical biology and drug discovery. Its applications span from enzyme inhibition to prodrug development, underscoring its versatility. Future research should focus on expanding its therapeutic potential and addressing synthetic challenges to facilitate its broader adoption in medicinal chemistry.
1936231-83-2 (3-(2-bromo-6-fluorophenyl)-2-oxopropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)